Cas no 5346-80-5 (D-threo-l-ido-octonic Acid, .γ.-lactone)

• Product Name: D-threo-l-ido-octonic Acid, .γ.-lactone
• CAS No: 5346-80-5
• MF: C₈H₁₄O₈
• MW: 238.191963672638
• CID: 1586528
• Update Time: 2024-09-11

D-threo-l-ido-octonic Acid, .γ.-lactone Chemical and Physical Properties

Names and Identifiers

• D-threo-l-ido-octonic Acid, .γ.-lactone
• 3-[4-(4-dimethylamino-phenylazo)-benzylidene]-dihydro-furan-2-one
• AC1NZAUK
• NSC401603
• (3E)-3-[[4-[(4-dimethylaminophenyl)diazenyl]phenyl]methylidene]oxolan-2-one
• 3-[4-(4-dimethylamino-phenylazo)-benzylidene]-dihydro-furan-2-one; AC1NZAUK; NSC401603; (3E)-3-[[4-[(4-dimethylaminophenyl)diazenyl]phenyl]methylidene]oxolan-2-one;
• D-threo-L-ido-Octonic acid, γ-lactone

• Inchi： 1S/C8H14O8/c9-1-2(10)3(11)4(12)7-5(13)6(14)8(15)16-7/h2-7,9-14H,1H2/t2-,3+,4+,5-,6-,7-/m1/s1
• InChI Key： NUYDBDGECBIUPJ-AMRQHQFISA-N
• SMILES： C1(O[C@H]([C@H]([C@H]([C@@H](CO)O)O)O)[C@H](O)[C@H]1O)=O

Computed Properties

• Exact Mass: 375.00422
• Monoisotopic Mass: 238.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.58
• Boiling Point: 620.2°Cat760mmHg
• Flash Point: 250.9°C
• Refractive Index: 1.726
• PSA: 57.78
• LogP: -4.29140
• pka: 12.05±0.60(Predicted)